Cas no 2124262-62-8 (Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate)

• Product Name: Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate
• CAS No: 2124262-62-8
• MF: C₁₃H₁₇N₃O₄
• MW: 279.291783094406
• CID: 5061102
• Update Time: 2025-06-14

Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate
• Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate

• Inchi： 1S/C13H17N3O4/c1-13(2,3)20-12(18)15-8-7-19-9-5-4-6-14-10(9)16-11(8)17/h4-6,8H,7H2,1-3H3,(H,15,18)(H,14,16,17)
• InChI Key： FOBCTTITUZBXEU-UHFFFAOYSA-N
• SMILES： O(C(NC1C(NC2C(=CC=CN=2)OC1)=O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.9
• Topological Polar Surface Area: 89.6

Additional information on Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate

Comprehensive Overview of Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate (CAS No. 2124262-62-8)

The compound Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate (CAS No. 2124262-62-8) is a highly specialized intermediate in pharmaceutical research and development. Its unique structure, featuring a pyrido[3,2-b][1,4]oxazepine core, makes it a valuable building block for drug discovery, particularly in the fields of oncology and central nervous system (CNS) therapeutics. Researchers are increasingly focusing on this compound due to its potential applications in modulating protein-protein interactions and enzyme inhibition.

In recent years, the demand for heterocyclic compounds like Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's chiral center (S-configuration) is particularly noteworthy, as enantiopure intermediates are critical for developing drugs with higher efficacy and fewer side effects. This aligns with the growing trend of stereoselective synthesis in modern pharmacology.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for pyrido[3,2-b][1,4]oxazepine derivatives?" This highlights the interest in scalable and efficient methods to produce such scaffolds. The tert-butyl carbamate (Boc) protecting group in this compound is another key feature, as it offers stability during multi-step syntheses while allowing for deprotection under mild conditions—a topic often explored in peptide chemistry and medicinal chemistry forums.

From an SEO perspective, terms like "CAS 2124262-62-8 supplier", "S-configuration oxazepine derivatives", and "Boc-protected heterocycles" are highly relevant. These reflect the needs of chemists sourcing intermediates for preclinical studies or optimizing structure-activity relationships (SAR). The compound's role in kinase inhibitor design is another hot topic, given the rise of kinase-targeted therapies in cancer treatment.

Analytical characterization of Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate typically involves HPLC purity analysis, mass spectrometry, and chiral chromatography to confirm enantiomeric excess. These techniques are frequently discussed in quality control (QC) protocols for API intermediates. Additionally, the compound's solubility in organic solvents like DMSO and dichloromethane makes it compatible with high-throughput screening platforms—a feature valued in drug discovery pipelines.

Environmental and regulatory considerations are also trending in searches related to this compound. While it is not classified as hazardous, proper handling under GMP guidelines ensures reproducibility in research. The tetrahydropyrido-oxazepine scaffold itself is gaining attention for its balanced lipophilicity and hydrogen-bonding capacity, properties essential for blood-brain barrier (BBB) penetration—a critical factor in CNS drug development.

In summary, Tert-Butyl (S)-(4-oxo-2,3,4,5-tetrahydropyrido[3,2-b][1,4]oxazepin-3-yl)carbamate (CAS No. 2124262-62-8) represents a convergence of synthetic utility and therapeutic potential. Its applications span from fragment-based drug design to serving as a precursor for bioconjugation, addressing both academic and industrial research priorities. As the pharmaceutical landscape evolves toward personalized therapies, such structurally nuanced intermediates will continue to play a pivotal role.